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Compound of Interest
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Cat. No.: B1583402 Get Quote

Introduction

Cyclohexylamine carbonate is an organic salt formed from the reaction of cyclohexylamine, a

primary aliphatic amine, and carbonic acid.[1][2] It is a white crystalline solid primarily

recognized for its utility as a vapor phase corrosion inhibitor (VPI) and as a versatile

intermediate in organic synthesis, including in the production of polymers and agrochemicals.

[3][4][5] This technical guide provides a comprehensive overview of its chemical structure,

synthesis methodologies, and key chemical reactions, tailored for researchers, scientists, and

professionals in drug development and chemical manufacturing.

Chemical Structure and Properties
Cyclohexylamine carbonate is an ionic compound consisting of the cyclohexylammonium

cation and a carbonate or bicarbonate anion. Its formation is a classic acid-base reaction

where the basic amine neutralizes carbonic acid.[1] The structure is confirmed through

spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Infrared (IR)

spectroscopy.[1] In ¹H and ¹³C NMR spectroscopy, signals corresponding to both the

cyclohexylammonium cation and the carbonate anion are identifiable.[1]

Table 1: Chemical Identifiers for Cyclohexylamine Carbonate
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Identifier Value

IUPAC Name carbonic acid;cyclohexanamine[2][3][6]

CAS Number 20227-92-3, 13624-25-4[1][6]

Molecular Formula C₇H₁₅NO₃[2][3]

Molecular Weight 161.20 g/mol [1][3][6]

InChI Key GTLQZNKUEFUUIS-UHFFFAOYSA-N[1][3][6]

| Canonical SMILES| C1CCC(CC1)N.C(=O)(O)O[2][3][6] |

Table 2: Physical and Chemical Properties of Cyclohexylamine Carbonate

Property Value

Appearance White crystalline solid[4][5]

Boiling Point 134.5°C at 760 mmHg[7]

Flash Point 32.2°C[7]

Vapor Pressure 8.07 mmHg at 25°C[7]

| Solubility | Soluble in water and organic solvents[5] |

Synthesis Methodologies
The synthesis of cyclohexylamine carbonate can be achieved through both direct and

indirect routes, with the direct method being the most common and atom-economical.

Direct Synthesis
The most prevalent method for synthesizing cyclohexylamine carbonate is the direct reaction

of cyclohexylamine with carbon dioxide.[1][3] This reaction can occur spontaneously if

cyclohexylamine is exposed to atmospheric CO₂ in the presence of moisture, which forms

carbonic acid in-situ.[1] For more controlled industrial production, carbon dioxide gas is

bubbled through an aqueous or solvent-based solution of cyclohexylamine.[1][3]
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Caption: Workflow for the direct synthesis of cyclohexylamine carbonate.

Indirect Synthesis
Indirect synthesis involves a two-step process: the production of the cyclohexylamine precursor

followed by its carbonation. Industrially, cyclohexylamine is often produced via the catalytic

hydrogenation of aniline using catalysts like Raney cobalt or nickel at high temperatures and

pressures.[1] The resulting cyclohexylamine is then reacted with carbon dioxide as described in

the direct synthesis method.
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Step 1: Cyclohexylamine Synthesis

Step 2: Carbonation
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Caption: The indirect, two-step pathway for industrial synthesis.

Experimental Protocols
Protocol 1: Direct Synthesis of Cyclohexylamine
Carbonate
This protocol describes a generalized laboratory procedure for the direct synthesis of

cyclohexylamine carbonate.

Preparation: Dissolve a known quantity of cyclohexylamine in a suitable solvent (e.g.,

ethanol or water) in a three-necked flask equipped with a gas inlet tube, a magnetic stirrer,

and a pH probe. A typical concentration is 15-40% (w/w).[1]
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Reaction: While stirring the solution at room temperature, bubble carbon dioxide gas through

the gas inlet tube into the solution.

Monitoring: Monitor the reaction via the pH of the solution. The formation of the carbonate

salt will result in a significant change in alkalinity.[1] Continue the CO₂ addition until a

suspension of white crystals is formed and the pH stabilizes.

Purification: Collect the resulting white crystalline solid by vacuum filtration.

Recrystallization: Purify the crude product by recrystallizing from a suitable solvent such as

ethanol or acetone to achieve high purity.[1]

Drying: Dry the purified crystals under a vacuum to remove any residual solvent.

Protocol 2: Characterization of Surface Adsorption by IR
Spectroscopy
This protocol outlines a general method for analyzing the adsorption of cyclohexylamine
carbonate on a metal surface, relevant to its application as a corrosion inhibitor.

Substrate Preparation: Prepare a metal sample (e.g., Nd-Fe-B magnet alloy) by polishing the

surface to a fine finish, rinsing with distilled water, degreasing with acetone, and drying.[8]

Exposure: Place the prepared metal substrate in an enclosed chamber containing a source

of cyclohexylamine carbonate, allowing the VPI to volatilize and condense onto the metal

surface over a set period.

FTIR Analysis: After the exposure period, remove the metal substrate and analyze its surface

using a Fourier-transform infrared (FTIR) spectrometer.

Data Acquisition: Record the IR spectrum of the surface. The presence of characteristic

peaks for the C-N bond, N-H bonds of the ammonium ion, and C-O bonds of the carbonate

ion will confirm the adsorption of the inhibitor onto the metal surface.[1][8]

Interpretation: Compare the spectrum to a reference spectrum of pure cyclohexylamine
carbonate to confirm the identity of the adsorbed species and analyze any peak shifts,
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which can provide insight into the nature of the interaction (physisorption vs. chemisorption).

[8]

Key Chemical Reactions and Mechanisms
Mechanism as a Vapor Phase Corrosion Inhibitor (VPI)
Cyclohexylamine carbonate is a highly effective VPI, particularly for ferrous metals.[1][8] Its

mechanism involves sublimation, followed by condensation onto metal surfaces, where it forms

a protective molecular film.[1][8] This film acts as a barrier, isolating the metal from corrosive

agents like moisture and oxygen.[3][8] The inhibitory action stems from the physisorption of the

protonated amine (cyclohexylammonium) onto the negatively charged metal surface, which

suppresses the anodic dissolution of the metal.[1][8]
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Caption: Mechanism of action for cyclohexylamine carbonate as a VPI.

Catalysis in Organic Synthesis
Cyclohexylamine carbonate also functions as a catalyst in certain organic reactions, such as

the aminolysis of cyclic carbonates to form hydroxyurethanes.[3] The reaction involves the

nucleophilic attack by an amine on the carbonyl carbon of the cyclic carbonate, leading to ring-
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opening.[3] Cyclohexylamine carbonate demonstrates significant catalytic efficiency in this

process.

Table 3: Kinetic Data for Cyclic Carbonate Aminolysis

Catalyst Temperature
Conversion Rate
(24h)

Selectivity for
Hydroxyurethane

None Room Temp ~9% >90%

Cyclohexylamine

carbonate
Room Temp 45-60% >85%

Data derived from kinetic studies.[3]
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Caption: Catalytic role in the ring-opening of cyclic carbonates.

In addition to catalysis, it serves as a key intermediate in the production of cyclohexanone

oxime, a precursor for nylon-6 synthesis.[3] Under specific conditions, it decomposes to release

cyclohexylamine, which then participates in the oxime formation reaction.[3]

Conclusion
Cyclohexylamine carbonate is a compound of significant industrial importance, with a

straightforward synthesis and well-characterized chemical structure. Its primary roles as a high-

performance vapor phase corrosion inhibitor and a valuable intermediate and catalyst in

organic synthesis underscore its versatility. The methodologies and data presented in this
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guide offer a foundational understanding for researchers and professionals working with this

compound, enabling further innovation in materials science and chemical manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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